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Compound of Interest

Compound Name: Lithium carbonate-13C

Cat. No.: B15088283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical

characteristics, analytical methodologies, and potential applications of 13C enriched lithium

carbonate. This isotopically labeled compound serves as a powerful tool in diverse research

areas, from materials science to metabolic studies and drug development. This document

offers detailed experimental protocols and data presentation to facilitate its effective use in the

laboratory.

Core Chemical Characteristics
13C enriched lithium carbonate (Li₂¹³CO₃) is a stable, non-radioactive isotopically labeled

compound where the naturally occurring ¹²C in the carbonate anion is replaced with the ¹³C

isotope. This enrichment provides a distinct mass difference that can be readily detected by

mass spectrometry and nuclear magnetic resonance, making it an invaluable tracer in various

scientific investigations.

Physical and Chemical Properties
The fundamental physical and chemical properties of 13C enriched lithium carbonate are

summarized in the table below. These properties are largely comparable to its unlabeled

counterpart, with the primary distinction being the increased molecular weight due to the ¹³C

isotope.
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Property Value Reference

Molecular Formula Li₂¹³CO₃ [1]

Molecular Weight 74.88 g/mol [1]

Isotopic Purity Typically ≥98 atom % ¹³C [1]

Appearance White crystalline solid [1]

Melting Point 618 °C (decomposes) [1]

Solubility in Water

1.54 g/100 mL at 0°C; 1.33

g/100 mL at 20°C; 0.72 g/100

mL at 100°C

Solubility in Organic Solvents
Insoluble in acetone and

ethanol

Experimental Protocols
This section outlines detailed methodologies for the synthesis and characterization of 13C

enriched lithium carbonate, as well as its application in metabolic tracing studies.

Synthesis of 13C Enriched Lithium Carbonate
The synthesis of 13C enriched lithium carbonate can be achieved through the reaction of a

lithium base with a ¹³C-labeled carbon source, such as ¹³CO₂ gas or a soluble ¹³C-carbonate

salt. A common laboratory-scale synthesis involves the precipitation of lithium carbonate from a

solution of a soluble lithium salt using a ¹³C-labeled carbonate source.

Materials:

Lithium chloride (LiCl) or Lithium hydroxide (LiOH)

¹³C-Barium carbonate (Ba¹³CO₃) or by bubbling ¹³CO₂ gas

Deionized water

Dilute hydrochloric acid (HCl) (for Ba¹³CO₃ route)
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Reaction vessel with stirring capability

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure using ¹³C-Barium Carbonate:

Dissolution of Lithium Salt: Dissolve a stoichiometric amount of lithium chloride in deionized

water in the reaction vessel.

Preparation of ¹³C-Carbonate Solution: In a separate vessel, carefully react ¹³C-barium

carbonate with a slight excess of dilute hydrochloric acid to generate an aqueous solution of

¹³C-carbonic acid. This step should be performed in a well-ventilated fume hood as ¹³CO₂

gas will be evolved.

Ba¹³CO₃(s) + 2HCl(aq) → BaCl₂(aq) + H₂O(l) + ¹³CO₂(g)

Precipitation: Slowly add the ¹³C-carbonic acid solution to the stirred lithium chloride solution.

Alternatively, bubble the generated ¹³CO₂ gas through a solution of lithium hydroxide. The

less soluble lithium carbonate will precipitate out of the solution.

2LiCl(aq) + H₂¹³CO₃(aq) → Li₂¹³CO₃(s) + 2HCl(aq)

2LiOH(aq) + ¹³CO₂(g) → Li₂¹³CO₃(s) + H₂O(l)

Isolation and Purification: Collect the white precipitate by vacuum filtration and wash it

several times with cold deionized water to remove any unreacted starting materials and

byproducts.

Drying: Dry the purified 13C enriched lithium carbonate in an oven at a temperature below its

decomposition point (e.g., 100-120 °C) until a constant weight is achieved.

Workflow for the Synthesis of 13C Enriched Lithium Carbonate:
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Starting Materials

Reaction Steps

Final Product

LiCl or LiOH Solution

Mixing and Reaction

¹³C Source (Ba¹³CO₃ or ¹³CO₂ gas)

Precipitation of Li₂¹³CO₃

Filtration and Washing

Drying

Purified Li₂¹³CO₃
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Sample Preparation

Mass Spectrometry

Data Processing

Weigh Li₂¹³CO₃

Acid Digestion to ¹³CO₂

Introduction to MS

Ionization and Mass Separation

Detection of m/z 44, 45, 46

Calculate ¹³C/¹²C Ratio

Determine Isotopic Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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